Cas no 898783-06-7 ((3-chloro-5-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone)

• Product Name: (3-chloro-5-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone
• CAS No: 898783-06-7
• MF: C₁₈H₁₇ClFNOS
• MW: 349.85008597374
• MDL: MFCD03841759
• CID: 1946609
• PubChem ID: 24724534
• Update Time: 2025-06-10

(3-chloro-5-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-5-FLUORO-4'-THIOMORPHOLINOMETHYL BENZOPHENONE
• (3-chloro-5-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone
• LogP
• (3-chloro-5-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• (3-Chloro-5-fluorophenyl){4-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• 898783-06-7
• 3-CHLORO-5-FLUORO-4'-THIOMORPHOLINOMETHYLBENZOPHENONE
• (3-Chloro-5-fluorophenyl)[4-(4-thiomorpholinylmethyl)phenyl]methanone
• AKOS016020250
• DTXSID90642933
• MFCD03841759

• MDL： MFCD03841759
• Inchi： 1S/C18H17ClFNOS/c19-16-9-15(10-17(20)11-16)18(22)14-3-1-13(2-4-14)12-21-5-7-23-8-6-21/h1-4,9-11H,5-8,12H2
• InChI Key： IJMJBVBSFMQJEU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C1C=CC(=CC=1)CN1CCSCC1)=O)F

Computed Properties

• Exact Mass: 349.07000
• Monoisotopic Mass: 349.0703412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.19680

Additional information on (3-chloro-5-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone

Comprehensive Overview of (3-Chloro-5-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone (CAS No. 898783-06-7)

(3-Chloro-5-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone (CAS No. 898783-06-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of aryl ketones and is characterized by the presence of a thiomorpholine moiety, which imparts specific chemical and biological properties.

The molecular structure of (3-Chloro-5-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone consists of a chlorofluorophenyl group and a thiomorpholinomethyl-substituted phenyl group linked by a ketone functional group. The presence of the thiomorpholine ring, a sulfur-containing heterocycle, is particularly noteworthy as it can influence the compound's pharmacological profile, including its solubility, metabolic stability, and binding affinity to various biological targets.

Recent studies have explored the potential therapeutic applications of (3-Chloro-5-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone. One area of focus has been its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory activity, (3-Chloro-5-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone has also been investigated for its potential as an anticancer agent. A study published in the European Journal of Medicinal Chemistry reported that this compound demonstrates significant cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

The pharmacokinetic properties of (3-Chloro-5-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone have also been studied to evaluate its suitability for drug development. Preclinical data indicate that it exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

To further understand the biological mechanisms underlying the effects of (3-Chloro-5-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone, researchers have employed various in vitro and in vivo models. For instance, molecular docking studies have revealed that this compound can bind to specific protein targets involved in inflammation and cancer pathways, such as COX enzymes and Bcl-2 family proteins. These interactions provide insights into the molecular basis of its therapeutic effects.

Clinical trials are currently underway to assess the safety and efficacy of (3-Chloro-5-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms associated with inflammatory conditions. However, more extensive clinical trials are necessary to fully evaluate its therapeutic potential and long-term safety.

In conclusion, (3-Chloro-5-fluoro-phenyl)-[4-(thiomorpholinomethyl)phenyl]methanone (CAS No. 898783-06-7) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases and cancer. Ongoing research efforts aim to elucidate its full potential and bring this compound closer to clinical application.